5-(3-Oxo-propyl)-thiophene-2-carboxylic Acid Tert-butyl Ester

• Molecular Formula: C12H16O3S
• Molecular Weight: 240.32 g/mol
• IUPAC Name: tert-butyl 5-(3-oxopropyl)thiophene-2-carboxylate
• InChI: InChI=1S/C12H16O3S/c1-12(2,3)15-11(14)10-7-6-9(16-10)5-4-8-13/h6-8H,4-5H2,1-3H3
• InChI Key: MZIRIMASBFRWLS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=CC=C(S1)CCC=O

Description

5-(3-Oxo-propyl)-thiophene-2-carboxylic Acid Tert-butyl Ester is a useful research compound. Its molecular formula is C12H16O3S and its molecular weight is 240.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-bromo-thiophene-2-carboxylic acid tert-butyl ester (0.50 g, 1.89 mmol) in 5 mL DMF was added allyl alcohol (0.51 mL, 7.57 mmol) followed by NaHCO3 (0.397 g, 4.72 mmol), tetrabutylammonium chloride (0.525 g, 1.89 mmol), and palladium acetate (0.021 g, 0.094 mmol). The reaction was placed in an oil bath heated to 65° C. and was heated to 90° C. for 2 h. The mixture was diluted with EtOAc and 25 mL water and the solids were removed by filtration through Celite. The layers were separated, and the organic solution was washed with water (4×), dried over MgSO4 and concentrated to a dark yellow oil which was purified via medium pressure chromatography (7:1 hexanes:EtOAc) to afford the title compound (0.190 g). 1H NMR (400 MHz, CDCl3) δ 9.80 (s, 1H), 7.51 (d, 1H), 6.78 (d, 1H), 3.14 (t, 2H), 2.86 (t, 2H), 1.54 (s, 9H).